molecular formula C7H6BrClFN B8512214 2-Chloro-4-bromo-5-methyl-6-fluoroaniline CAS No. 702640-49-1

2-Chloro-4-bromo-5-methyl-6-fluoroaniline

Cat. No.: B8512214
CAS No.: 702640-49-1
M. Wt: 238.48 g/mol
InChI Key: HCBNARWFSZBVBR-UHFFFAOYSA-N
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Description

2-Chloro-4-bromo-5-methyl-6-fluoroaniline is a useful research compound. Its molecular formula is C7H6BrClFN and its molecular weight is 238.48 g/mol. The purity is usually 95%.
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Properties

CAS No.

702640-49-1

Molecular Formula

C7H6BrClFN

Molecular Weight

238.48 g/mol

IUPAC Name

4-bromo-6-chloro-2-fluoro-3-methylaniline

InChI

InChI=1S/C7H6BrClFN/c1-3-4(8)2-5(9)7(11)6(3)10/h2H,11H2,1H3

InChI Key

HCBNARWFSZBVBR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C(=C1F)N)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-5-methyl-6-fluoroaniline (23 g, 0.14 mol) and N-bromosuccinimide (25 g, 0.14 mol) are dissolved with stirring in 200 mL of anhydrous DMF. The reaction mixture is stirred overnight and then most of the DMF is removed by rotary evaporator under high vacuum. The dark brown residue is partitioned between 1:1 Et2O/hexane (500 mL) and water (500 mL). The organic layer is washed with brine (5×250 mL), dried (MgSO4) and concentrated by rotary evaporator. The crude material is purified using flash chromatography (20% CH2Cl2/hexanes) and then further purified by bulb-to-bulb distillation (b.p. 155–165° C. at ˜20 mm of Hg) to give 2-chloro-4-bromo-5-methyl-6-fluoroaniline as a peach-colored solid which is re-crystallized from ice-cold hexanes (m.p. 67–71° C.).
Quantity
23 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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